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Tetrafluorostannane: Basic Properties and
Applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

The table below summarizes the core information available for Tetrafluorostannane (Tin(IV) Fluoride),

which is primarily used as a specialty chemical in research [1].

Property Description

CAS No. 7783-62-2 [1]
Molecular Formula F4Sn/ SnF4 [1]
Molecular Weight 194.70 g/mol [1]
Synonym Tin(IV) Fluoride [1]

| Primary Research Applications | « Fluorinating Agent: Used in organic synthesis to introduce fluorine
atoms into molecules. [1] « Catalyst: Serves as a catalyst in some chemical reactions. [1] * Material
Science: Explored as a precursor for transparent conducting thin films and advanced glasses. [1] * Dental
Products: Investigated as a potential fluoride source in toothpaste. [1] | | Hazard Statements | Harmful if

swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage [1]. |
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To build a complete comparison guide, you may need to consult specialized scientific resources. The

following pathways might be helpful for your research:

Start: Literature Review
for Comparative Data

@onsult Scientific Database9 (Search for Review Articles)

Click to download full resolution via product page

Specifically, you can focus on obtaining the following missing data through targeted searches:

e Comparative Compounds: Direct comparisons with other metal fluorides like Tin(ll) Fluoride
(SnF2), Silicon Tetrafluoride (SiF4), and Germanium Tetrafluoride (GeFa4) are needed [1].

¢ Quantitative Performance Data: Key metrics such as reaction yields, catalytic turnover
numbers, selectivity data, and stability constants under various conditions are essential for an
objective comparison [2].

¢ Detailed Experimental Protocols: While a common synthesis method (reacting SnCla with HF) is
mentioned [1], detailed procedures for its application as a fluorinating agent or catalyst are not
provided in the current results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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